Cas no 84159-85-3 ( )

• Product name: &nbsp
• CAS No: 84159-85-3
• MF: C₁₈H₁₅ClO₄
• MW: 330.762304544449
• CID: 989216
• PubChem ID: 320309

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2,5-dimethoxyphenyl)-4-hydroxynaphthalen-1-one
• NSC-267327
• NSC267327
• DTXSID70313199
• 2-Chloro-4-(2,5-dimethoxyphenyl)-4-hydroxynaphthalen-1(4H)-one
• 84159-85-3
• 2-chloro-4-(2,5-dimethoxyphenyl)-4-hydroxy-naphthalen-1-one
• DS-013113
•  

• Inchi： InChI=1S/C18H15ClO4/c1-22-11-7-8-16(23-2)14(9-11)18(21)10-15(19)17(20)12-5-3-4-6-13(12)18/h3-10,21H,1-2H3
• InChI Key： DZRZZPZAKMISHS-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)OC)C2(C=C(C(=O)C3=CC=CC=C32)Cl)O

Computed Properties

• Exact Mass: 330.0658866g/mol
• Monoisotopic Mass: 330.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų